Cas no 331869-22-8 (N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide
• CAS No: 331869-22-8
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5473668
• Update Time: 2025-07-01

N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-N'-(tetrahydrofuran-2-ylmethyl)ethanediamide
• N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide

• Inchi： 1S/C15H20N2O3/c1-10-5-3-6-11(2)13(10)17-15(19)14(18)16-9-12-7-4-8-20-12/h3,5-6,12H,4,7-9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： LTZHNZGDEOMOIH-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)C(NCC1CCCO1)=O

Additional information on N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide

Professional Introduction to N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide (CAS No. 331869-22-8)

N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide, a compound with the CAS number 331869-22-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The presence of both aromatic and heterocyclic moieties in its structure imparts distinct chemical properties that make it a promising candidate for various biochemical interactions.

The molecular structure of N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions, linked to an ethanediamide moiety. This ethanediamide group is further connected to an oxolan ring, which introduces a significant level of complexity and reactivity. The oxolan ring, a five-membered heterocycle containing an oxygen atom, is known for its ability to participate in various hydrogen bonding interactions, making it particularly useful in the design of molecular recognition systems.

Recent studies have highlighted the importance of such structural motifs in the development of novel therapeutic agents. The combination of the aromatic ring system and the oxolan heterocycle in N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide provides a versatile platform for designing compounds that can interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing off-target effects.

In the realm of drug discovery, the ability to modulate protein-protein interactions is of paramount importance. The unique structural features of N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide make it an attractive candidate for developing small-molecule inhibitors that can disrupt aberrant protein interactions involved in various diseases. For instance, its capacity to engage in hydrogen bonding through the oxolan ring suggests potential applications in targeting enzymes and receptors that play critical roles in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The presence of multiple reactive sites—such as the amide groups and the oxolan ring—allows chemists to introduce additional functional groups or modify existing ones to tailor the properties of the compound for specific applications. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for achieving desired pharmacological outcomes.

The synthesis of N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide presents an intriguing challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating the assembly of the various components of this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological potential of N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide has been explored through several preclinical studies. These investigations have revealed promising activities against a range of biological targets, including enzymes involved in inflammation and cancer progression. The compound's ability to interact with these targets suggests that it may have therapeutic applications in conditions where modulating these pathways is beneficial. For example, its interaction with inflammatory enzymes could make it a candidate for treating chronic inflammatory diseases.

The use of computational modeling has further enhanced our understanding of how N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide interacts with biological targets. Molecular docking studies have been particularly useful in predicting binding affinities and identifying key residues involved in molecular recognition. These insights have guided the optimization process toward developing more potent and selective derivatives. Additionally, computational methods have been employed to assess the compound's pharmacokinetic properties, providing valuable information about its absorption, distribution, metabolism, and excretion.

In conclusion, N'-(2,6-dimethylphenyl)-N-(oxolan-2-yl)methylethanediamide (CAS No. 331869-22-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for drug discovery applications. With ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic avenues, this compound holds great promise for contributing to future medical breakthroughs.